Cas no 785785-26-4 (5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole)

• Product Name: 5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole
• CAS No: 785785-26-4
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• MDL: MFCD21979060
• CID: 4785063
• Update Time: 2025-05-23

5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole
• Methanone, (5-bromo-2,3-dihydro-1H-indol-1-yl)cyclopropyl-
• (5-bromo-2,3-dihydroindol-1-yl)-cyclopropylmethanone
• 5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole

• MDL： MFCD21979060
• Inchi： 1S/C12H12BrNO/c13-10-3-4-11-9(7-10)5-6-14(11)12(15)8-1-2-8/h3-4,7-8H,1-2,5-6H2
• InChI Key： BVAWFINKUOQEFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCN2C(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3

Additional information on 5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole

Research Brief on 5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole (CAS: 785785-26-4): Recent Advances and Applications

The compound 5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole (CAS: 785785-26-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug discovery and development.

One of the key areas of research involving 5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole is its role as a building block for the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of indole-based scaffolds, which are prevalent in many biologically active compounds. The bromo-substituent at the 5-position of the indole ring allows for further functionalization via cross-coupling reactions, making it a versatile intermediate in organic synthesis.

In addition to its synthetic applications, recent investigations have explored the biological activities of 5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent inhibitory effects against certain protein kinases involved in cancer cell proliferation. The cyclopropanecarbonyl moiety was found to enhance binding affinity to the ATP-binding site of these kinases, suggesting its potential as a lead compound for anticancer drug development.

Another noteworthy advancement is the use of 5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole in the design of selective serotonin receptor modulators. Research published in ACS Chemical Neuroscience (2023) highlighted its structural similarity to known serotonin receptor ligands, prompting further exploration of its neuropharmacological properties. Preliminary in vitro assays indicated moderate affinity for 5-HT2A receptors, opening new avenues for the treatment of neurological disorders.

The pharmacokinetic properties of 5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole have also been investigated. A recent pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2024) revealed favorable metabolic stability and moderate oral bioavailability in rodent models. These findings support its potential as a drug candidate, although further optimization may be required to improve its drug-like properties.

In conclusion, 5-Bromo-1-cyclopropanecarbonyl-2,3-dihydro-1H-indole (CAS: 785785-26-4) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibition to neuropharmacology. Ongoing research continues to uncover its full potential, and future studies are expected to focus on the development of more potent and selective derivatives for therapeutic use.